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Compound of Interest

Compound Name: 2,6-Dichlorophenylacetonitrile

Cat. No.: B146609

Safe Handling Protocol: 2,6-
Dichlorophenylacetonitrile

This guide provides essential safety and logistical information for the handling and disposal of
2,6-Dichlorophenylacetonitrile, ensuring the safety of laboratory personnel. The following
procedures are designed for researchers, scientists, and professionals in drug development.

Hazard Summary

2,6-Dichlorophenylacetonitrile is a hazardous substance that requires careful handling. It is
harmful if swallowed, inhaled, or in contact with skin.[1][2][3] It is known to cause serious eye
irritation, skin irritation, and may lead to respiratory irritation.[1][2][3]

Hazard Classifications:

o Acute toxicity, Oral (Category 4)[1][3]

Acute toxicity, Dermal (Category 4)[1][3]

Acute toxicity, Inhalation (Category 4)[1][3]

Skin Corrosion/Irritation (Category 2)[1][3]

Serious Eye Damage/Eye Irritation (Category 2)[1][3]
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e Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][3]

Chemical and Physical Properties

Property Value
CAS Number 3215-64-3
Molecular Formula CsHsCI2N

Appearance

White to nearly white or beige crystalline
powder.[2][3]

Melting Point

74 - 78 °C / 140 - 145.4 °F[2][3]

Incompatible Materials

Strong oxidizing agents, strong acids, strong

bases, strong reducing agents.[1][3]

Hazardous Decomposition Products

Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (COz2), Hydrogen chloride gas.

[1]14]

Operational Plan: Handling Procedures

Adherence to the following step-by-step operational plan is mandatory to ensure a safe

laboratory environment.

Preparation and Engineering Controls

o Ventilation: Always handle 2,6-Dichlorophenylacetonitrile in a well-ventilated area. A

certified chemical fume hood is required.[2]

 Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in close proximity to the workstation.[3]

o Personal Protective Equipment (PPE) Inspection: Before starting any work, inspect all PPE

for damage or contamination. Do not use compromised PPE.

Required Personal Protective Equipment (PPE)

A comprehensive PPE setup is crucial to prevent exposure.
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PPE Category

Specification

Eye and Face Protection

Chemical splash goggles that meet ANSI Z.87.1
standards are required. A face shield should be
worn over safety glasses when there is a risk of

splashing.[5]

Hand Protection

Wear chemical-resistant gloves, such as nitrile
rubber.[6] Inspect gloves before each use and
dispose of them immediately if they come into

contact with the chemical.[5]

Body Protection

A flame-resistant lab coat, such as Nomex®,
should be worn and fully buttoned.[5] Long
pants and closed-toe, closed-heel shoes are
mandatory.[5] Avoid clothing made of polyester

or acrylic fabrics.[5]

Respiratory Protection

If there is a risk of generating dust or if exposure
limits may be exceeded, a NIOSH/MSHA or
European Standard EN 149 approved respirator
is required.[3][5]

Handling

e Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust.

[7]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands, face,

and any exposed skin thoroughly after handling.[1][3]

e Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

minimize the generation and dispersal of dust.

Accidental Spills

e Minor Spills: For small, dry spills, carefully sweep up the material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[1][3][7]
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e Major Spills: In the event of a larger spill, evacuate the area and alert emergency
responders.[7]

o Cleanup: Clean the affected area thoroughly. Prevent spilled material from entering drains or
waterways.[4][7]

Disposal Plan

Proper disposal of 2,6-Dichlorophenylacetonitrile and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o All waste material must be disposed of in accordance with local, state, and federal
regulations.[4]

o Dispose of the contents and the container at an approved waste disposal facility.[1][4]

o Do not mix with other waste streams.[4] Keep the chemical in its original container if
possible.[4]

¢ Contaminated PPE:
o Treat all used and contaminated PPE as hazardous waste.

o Disposable gloves and other single-use items should be placed in a sealed, labeled
container for hazardous waste disposal.

o Contaminated clothing must be decontaminated before reuse.[4] If decontamination is not
possible, it should be disposed of as hazardous waste.

Workflow for Handling 2,6-
Dichlorophenylacetonitrile
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Safe Handling Workfiow for 2,6-Dichlorophenylacetonitrile

3. Decontamination isposal
Dispose of Chemical Waste
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,6-Dichlorophenylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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